Cas no 2034534-13-7 (2-(4-chlorophenoxy)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide
• CAS No: 2034534-13-7
• MF: C₁₈H₁₅ClN₂O₃
• MW: 342.776303529739
• CID: 6288209
• PubChem ID: 119106235
• Update Time: 2025-06-18

2-(4-chlorophenoxy)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide
• 2-(4-chlorophenoxy)-N-[[5-(furan-3-yl)pyridin-3-yl]methyl]acetamide
• 2-(4-chlorophenoxy)-N-((5-(furan-3-yl)pyridin-3-yl)methyl)acetamide
• 2-(4-chlorophenoxy)-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}acetamide
• 2034534-13-7
• AKOS026705536
• F6573-8838

• Inchi： 1S/C18H15ClN2O3/c19-16-1-3-17(4-2-16)24-12-18(22)21-9-13-7-15(10-20-8-13)14-5-6-23-11-14/h1-8,10-11H,9,12H2,(H,21,22)
• InChI Key： HDNYVJDFBCPOKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC1C=NC=C(C2=COC=C2)C=1)=O

Computed Properties

• Exact Mass: 342.0771200g/mol
• Monoisotopic Mass: 342.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-(4-chlorophenoxy)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide

Professional Introduction to Compound with CAS No. 2034534-13-7 and Product Name: 2-(4-chlorophenoxy)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide

The compound with the CAS number 2034534-13-7 and the product name 2-(4-chlorophenoxy)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular framework of this compound incorporates several key functional groups, including a 4-chlorophenoxy moiety and a 5-(furan-3-yl)pyridin-3-ylmethyl substituent, which contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent pharmacological effects. The structural features of 2-(4-chlorophenoxy)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide make it a promising candidate for further investigation. Specifically, the presence of the 4-chlorophenoxy group suggests potential interactions with biological targets such as enzymes and receptors, while the 5-(furan-3-yl)pyridin-3-ylmethyl moiety may contribute to its binding affinity and selectivity. These characteristics are particularly relevant in the context of developing new therapeutic agents.

One of the most compelling aspects of this compound is its potential in the treatment of various diseases. Current research indicates that compounds with similar structural motifs have shown efficacy in addressing conditions such as cancer, inflammation, and infectious diseases. The 4-chlorophenoxy group is known to be a versatile pharmacophore that can modulate the activity of multiple targets, while the 5-(furan-3-yl)pyridin-3-ylmethyl part is recognized for its ability to enhance drug solubility and bioavailability. These properties make 2-(4-chlorophenoxy)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide a valuable asset in the quest for novel therapeutics.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's biological activity. By leveraging machine learning algorithms and molecular docking studies, researchers can simulate the interactions between 2-(4-chlorophenoxy)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide and potential biological targets. These simulations have hinted at its potential as an inhibitor of certain kinases and other enzymes implicated in disease pathways. Such insights are crucial for guiding experimental efforts and optimizing lead compounds for clinical development.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. Key steps include nucleophilic aromatic substitution to introduce the 4-chlorophenoxy group, followed by condensation reactions to incorporate the 5-(furan-3-yl)pyridin-3-ylmethyl moiety. Each step must be meticulously controlled to ensure high yield and purity, which are essential for subsequent biological testing.

In addition to its pharmacological potential, 2-(4-chlorophenoxy)-N-{5-(furan-3-y l)pyridin - 3 - ylmethyl}acetamide has shown promise in preclinical studies. Initial assays have demonstrated its ability to modulate certain signaling pathways at concentrations that are unlikely to cause significant toxicity. These findings are encouraging and warrant further investigation into its therapeutic applications. Specifically, studies have focused on its effects on pathways involved in cancer cell proliferation and inflammation, areas where novel inhibitors are desperately needed.

The development of new drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, compounds like 2-(4-chlorophenoxy)-N-{5-(furan - 3 - yl)pyridin - 3 - ylmethyl}acetamide offer hope by providing new starting points for drug discovery. By understanding its mechanism of action and optimizing its chemical structure, researchers can develop more effective treatments for a wide range of diseases. The combination of computational methods, synthetic chemistry, and biological testing is essential for realizing this potential.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications. Investigators are exploring modifications to its structure that could enhance its potency or selectivity while minimizing side effects. Additionally, efforts are underway to develop formulations that improve its bioavailability and delivery to target tissues. These endeavors underscore the importance of interdisciplinary collaboration in advancing pharmaceutical science.

In conclusion,2-(4-chlorophenoxy)-N-{5-(furan - 3 - yl)pyridin - 3 - ylmethyl}acetamide (CAS No. 2034534 - 13 - 7) is a remarkable compound with significant potential in pharmaceutical applications. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further development. As research continues to uncover new therapeutic strategies,this compound will undoubtedly play an important role in addressing some of today's most pressing medical challenges.